(E)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)but-2-enamide
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Description
(E)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)but-2-enamide is a useful research compound. Its molecular formula is C13H19N3O2 and its molecular weight is 249.314. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
(E)-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)but-2-enamide belongs to the enaminone class of compounds, which are versatile intermediates in organic synthesis. Enaminones have been extensively studied for their ability to undergo various chemical reactions, leading to the synthesis of complex molecular structures. For instance, enaminones have been synthesized and characterized through reactions with amines, revealing insights into their structure and tautomeric forms via NMR spectroscopy and X-ray crystallography. These compounds exhibit strong intramolecular hydrogen bonding and are stabilized by weak C–H···O interactions, forming discrete dimers or infinite chains depending on their specific structure (Brbot-Šaranović et al., 2000).
Heterocyclic Synthesis and Antimicrobial Evaluation
The ability of enaminones to act as key intermediates in the synthesis of heterocyclic compounds has been demonstrated. These reactions have led to the creation of novel pyrazole, isoxazole, and pyrimidine derivatives incorporating various moieties, such as benzothiazole. These synthesized compounds were further evaluated for their antimicrobial properties, showcasing the potential of enaminones in the development of new antimicrobial agents (Bondock et al., 2009).
Applications in Medicinal Chemistry
Enaminones serve as critical building blocks for the synthesis of fluorinated pyrazole-4-carboxylic acids and other fluorinated compounds, highlighting their importance in medicinal chemistry. Such compounds are synthesized on a multigram scale, indicating their potential for large-scale applications in drug development and other areas of health sciences (Iminov et al., 2015).
Synthesis of Functionalized Pyrazoles
The synthesis strategies for 3-amino-4-fluoropyrazoles exemplify the role of enaminones in producing functionalized pyrazoles, which are valuable scaffolds in medicinal chemistry. These strategies involve the monofluorination of β-methylthio-β-enaminoketones, followed by condensation with different hydrazines, showcasing the versatility of enaminones in synthesizing building blocks with potential pharmaceutical applications (Surmont et al., 2011).
Properties
IUPAC Name |
(E)-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]but-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-2-3-13(17)15-12-8-14-16(10-12)9-11-4-6-18-7-5-11/h2-3,8,10-11H,4-7,9H2,1H3,(H,15,17)/b3-2+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMRBRNBDBRVHQL-NSCUHMNNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC=CC(=O)NC1=CN(N=C1)CC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C=C/C(=O)NC1=CN(N=C1)CC2CCOCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.